Cas no 6006-83-3 (5,14-Pentacenedione)

• Product Name: 5,14-Pentacenedione
• CAS No: 6006-83-3
• MF: C₂₂H₁₂O₂
• MW: 308.32948589325
• CID: 2708963
• PubChem ID: 10686237
• Update Time: 2025-04-21

5,14-Pentacenedione Chemical and Physical Properties

Names and Identifiers

• pentacene-5,14-dione
• SCHEMBL652915
• DTXSID70443546
• 6006-83-3
• 5,14-Pentacenedione
• WZMPFLVAXXQDRG-UHFFFAOYSA-N
• 5,14-Pentacenequinone

• Inchi： 1S/C22H12O2/c23-21-17-7-3-4-8-18(17)22(24)20-12-16-10-14-6-2-1-5-13(14)9-15(16)11-19(20)21/h1-12H
• InChI Key： WZMPFLVAXXQDRG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=CC3C=C4C=CC=CC4=CC=3C=C21)=O

Computed Properties

• Exact Mass: 308.083729621Da
• Monoisotopic Mass: 308.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 34.1Ų